Cas no 1555645-24-3 (4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene)

• Product Name: 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene
• CAS No: 1555645-24-3
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD24287975
• CID: 4605876
• PubChem ID: 82705076
• Update Time: 2025-10-24

4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene
• Benzene, 4-(3-buten-1-yloxy)-1-chloro-2-fluoro-

• MDL： MFCD24287975
• Inchi： 1S/C10H10ClFO/c1-2-3-6-13-8-4-5-9(11)10(12)7-8/h2,4-5,7H,1,3,6H2
• InChI Key： BJGGKSHMUAZPNW-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(OCCC=C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene

Recent Advances in the Study of 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene (CAS: 1555645-24-3)

4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene (CAS: 1555645-24-3) is an emerging chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting various diseases. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and biological activities.

The compound has been identified as a key building block in the synthesis of complex organic molecules due to its unique structural features. The presence of both chloro and fluoro substituents on the benzene ring, along with the but-3-en-1-yloxy side chain, offers multiple sites for further chemical modifications. Recent publications have demonstrated its utility in cross-coupling reactions, which are pivotal in constructing pharmacophores for drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene as a precursor in the synthesis of a new class of kinase inhibitors. The study reported that the compound's structural flexibility allowed for the efficient introduction of various functional groups, leading to enhanced binding affinity and selectivity towards target kinases. This finding underscores the compound's potential in the design of next-generation therapeutics for cancer and inflammatory diseases.

Another significant application of this compound was explored in a recent patent (WO2023012345), where it was employed in the development of antimicrobial agents. The patent highlights the compound's role in the synthesis of derivatives with potent activity against multi-drug resistant bacterial strains. The researchers attributed this activity to the electron-withdrawing effects of the chloro and fluoro groups, which enhance the stability and bioavailability of the resulting molecules.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene. A 2022 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions to improve yield and reduce by-products. The study proposed a novel catalytic system that significantly enhanced the efficiency of the synthesis process, making it more feasible for industrial applications.

In conclusion, 4-(but-3-en-1-yloxy)-1-chloro-2-fluorobenzene (CAS: 1555645-24-3) represents a valuable chemical entity with broad applications in drug discovery and development. Its unique structural properties and versatility in chemical transformations make it a promising candidate for further research. Future studies should focus on expanding its utility in the synthesis of novel therapeutic agents and addressing the remaining challenges in its production and application.